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Compound of Interest

Compound Name:

(3-

Methoxyphenyl)methanesulfonyl

chloride

Cat. No.: B061921 Get Quote

(3-Methoxyphenyl)methanesulfonyl chloride is a specialized sulfonylating agent used in

organic synthesis. Its utility in constructing complex molecules, particularly within drug

discovery pipelines, is predicated on the reactivity of the sulfonyl chloride functional group.

Understanding its fundamental properties is the first step toward safe and effective handling.

The presence of the methoxy-substituted phenyl ring modifies the electronic properties and

solubility of the molecule compared to simpler alkyl sulfonyl chlorides like methanesulfonyl

chloride (MsCl), though the core hazards associated with the sulfonyl chloride moiety remain.

Table 1: Physicochemical Properties of (3-Methoxyphenyl)methanesulfonyl chloride

Property Value Source(s)

Molecular Formula C₈H₉ClO₃S [1]

Molecular Weight 220.67 g/mol [1]

CAS Number 163295-76-9 [1]

Appearance Solid

SMILES String COc1cccc(CS(Cl)(=O)=O)c1

| InChI Key | HIBDAKCYUPOBNR-UHFFFAOYSA-N | |
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Section 2: Hazard Profile and GHS Classification
(3-Methoxyphenyl)methanesulfonyl chloride is a hazardous substance that demands

rigorous safety protocols. Its primary dangers stem from its high reactivity, particularly with

nucleophiles such as water, and its corrosive nature. Upon contact with moisture, it hydrolyzes

to produce methanesulfonic acid and corrosive, toxic hydrogen chloride gas.[2][3][4] This

reaction is exothermic and can lead to a dangerous pressure buildup in sealed containers.[3][5]

Therefore, it is classified as a substance that causes severe skin burns and eye damage.

Table 2: GHS Hazard Classification | GHS Classification | Hazard Statement | Pictogram |

Signal Word | | :--- | :--- | :--- | :--- | | Skin Corrosion/Irritation, Category 1B/1C | H314: Causes

severe skin burns and eye damage.[2][6][7] |

alt text

| Danger | | Acute Toxicity, Oral, Category 4 | H302: Harmful if swallowed. |

alt text

| Warning | | Respiratory Irritation | H335: May cause respiratory irritation.[8] |

alt text

| Warning |

Note: Classifications are based on available data for the specified compound and closely

related analogs. Users must consult the specific Safety Data Sheet (SDS) provided by their

supplier.

Section 3: Chemical Reactivity and Incompatibility
The central pillar of safely handling this reagent is a deep understanding of its chemical

reactivity. The electrophilic sulfur atom in the sulfonyl chloride group is highly susceptible to

attack by nucleophiles.

Reaction with Water (Hydrolysis): This is the most critical reaction from a safety perspective.

The compound reacts violently with water, including atmospheric moisture, in an exothermic

reaction that liberates hydrogen chloride (HCl) gas.[2] This is why the compound is designated

as "moisture sensitive" and requires storage in a dry, inert atmosphere.[2][9]
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Hazardous Products

(3-Methoxyphenyl)methanesulfonyl chloride

Products

Violent, Exothermic Reaction

Water (H₂O)
(e.g., moisture, quenching)

Hydrogen Chloride (HCl)
(Corrosive Gas)

(3-Methoxyphenyl)methanesulfonic Acid

Click to download full resolution via product page

Caption: Hydrolysis of (3-Methoxyphenyl)methanesulfonyl chloride.

Incompatible Materials: To prevent hazardous reactions, (3-Methoxyphenyl)methanesulfonyl
chloride must be segregated from the following materials:

Water and Moisture: Reacts violently.[2]

Strong Bases: (e.g., sodium hydroxide, amines) Reacts violently and exothermically.[2][10]

Alcohols: Reacts to form esters, potentially with significant heat generation.[11]

Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.[2]

Metals: The HCl gas produced during hydrolysis can react with metals to generate

flammable hydrogen gas. Avoid metal containers for storage unless properly lined.[12]

Section 4: Standard Operating Procedure for Safe
Handling
A self-validating protocol for handling ensures that safety is integrated into every step of the

experimental workflow. The following procedure is designed for laboratory-scale operations.
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1. Preparation & Risk Assessment
- Review SDS

- Ensure emergency equipment is accessible
- Prepare quench/waste solutions

2. Don Personal Protective Equipment (PPE)
- Chemical splash goggles & face shield

- Chemical-resistant gloves (nitrile or neoprene)
- Flame-retardant lab coat

3. Chemical Handling
- Perform ALL manipulations in a certified chemical fume hood

- Weigh solid in a contained manner
- Keep container tightly sealed when not in use

4. Reaction Setup
- Add reagent slowly to reaction mixture
- Maintain inert atmosphere (N₂ or Ar)
- Control temperature with an ice bath

5. Decontamination & Doffing PPE
- Quench residual reagent and clean glassware in the fume hood

- Dispose of waste in labeled container
- Remove PPE correctly to avoid contamination
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Spill Occurs

Assess Spill Size
Is it manageable by lab personnel?

Evacuate Area
Alert Others

Call Emergency Response

No

Don Full PPE
(incl. respiratory protection if needed)

Yes

Contain Spill
Cover with inert, non-combustible absorbent

(e.g., sand, vermiculite)

Collect Waste
Carefully sweep absorbed material into a labeled hazardous waste container

Decontaminate Area
Wipe spill area with a basic solution (e.g., sodium bicarbonate), followed by water

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b061921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

